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Compound of Interest

Compound Name: MBM-17

Cat. No.: B15566027 Get Quote

Disclaimer: The identifier "MBM-17" is not universally standardized. In the context of research

and drug development, it likely refers to a novel pro-apoptotic compound. The following safety

information is based on the hazardous properties of N,N'-methylenebismorpholine, a

compound also known by the acronym MBM, and general safety protocols for handling potent,

potentially cytotoxic compounds. Researchers must consult the specific Safety Data Sheet

(SDS) provided by the supplier for the exact material being used.

Immediate Safety and Handling Information
MBM-17 is a compound with potential biological activity, investigated for its pro-apoptotic

effects in cancer cell lines. Due to its potential hazards, including causing serious eye damage

and allergic skin reactions, stringent adherence to safety protocols is mandatory to protect

laboratory personnel.[1] Occupational exposure can occur through skin contact, inhalation of

aerosols or particles, and accidental ingestion.

Personal Protective Equipment (PPE)
The primary defense against exposure to MBM-17 is the correct and consistent use of

appropriate Personal Protective Equipment (PPE). All personnel handling this compound must

be trained in the proper donning and doffing of PPE.
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PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves.[2]

Provides a robust barrier

against chemical permeation.

The outer glove should be over

the gown cuff and the inner

glove under.

Gown

Disposable, impermeable

gown with a closed front and

long sleeves.

Protects against splashes and

contamination of personal

clothing.

Eye/Face Protection
Full-face shield or chemical

splash goggles.

Protects eyes and face from

splashes of liquids or aerosols.

[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[3]

Necessary when handling

powders outside of a

containment system or when

there is a risk of aerosol

generation.

Shoe Covers Disposable shoe covers.

Prevents the tracking of

contaminants out of the

laboratory.

Operational Plan: Handling and Storage
Engineering Controls:

All handling of MBM-17 powder or concentrated solutions should be conducted in a

designated containment device, such as a chemical fume hood or a Class II Biological

Safety Cabinet, to minimize inhalation exposure.

Safe Handling Practices:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]
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Wash hands thoroughly after handling.

Do not eat, drink, or smoke in work areas.

Remove contaminated clothing and protective equipment before entering eating areas.

Storage:

Store in a well-ventilated place. Keep the container tightly closed.

Store locked up.

For solutions, it is best practice to create small, single-use aliquots to avoid repeated freeze-

thaw cycles.

Disposal Plan
Proper disposal of MBM-17 and contaminated materials is crucial to prevent environmental

contamination and exposure to others.
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Waste Type Disposal Procedure

Contaminated PPE and Labware

All disposable items (gloves, gowns, pipette tips,

etc.) that have come into contact with MBM-17

should be considered hazardous waste.

Dispose of these materials in clearly labeled,

puncture-resistant, and leak-proof hazardous

waste containers.

Liquid Waste

Collect all liquid waste containing MBM-17 in a

designated, sealed, and chemically compatible

container. The container must be clearly labeled

with the contents.

Solid Waste
Dispose of solid MBM-17 and empty vials in

designated hazardous waste containers.

Spills

In the event of a spill, immediately evacuate the

area and alert others. Use a designated

chemical spill kit, following the manufacturer's

instructions. Wear appropriate PPE during

cleanup. Absorb liquid spills with a suitable

absorbent material.

Institutional Guidelines: Always follow your institution's specific Environmental Health and

Safety (EHS) guidelines for hazardous waste disposal.

Experimental Protocols
Solution Preparation
Objective: To prepare a stock solution of MBM-17 for in vitro experiments.

Materials:

MBM-17 powder

Anhydrous DMSO (or other appropriate solvent)
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Sterile, amber, cryo-compatible vials

Vortex mixer

Calibrated pipettes and sterile, filtered tips

Procedure:

Perform all operations within a chemical fume hood.

Wear the full complement of recommended PPE.

Carefully weigh the required amount of MBM-17 powder.

Under the hood, add the required volume of high-purity, anhydrous DMSO to achieve the

desired stock concentration (e.g., 10 mM).

Vortex the solution for 1-2 minutes until the MBM-17 is completely dissolved. Gentle

warming (up to 37°C) can be used if necessary.

Dispense the stock solution into single-use aliquots in labeled, amber, cryo-compatible vials.

Store the aliquots at -80°C for long-term storage.
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MBM-17 Handling Workflow

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Don PPE

Proceed

Prepare Solution in Hood

Enter Lab

Conduct Experiment

Decontaminate Work Area

Experiment Complete

Doff PPE

Dispose of Waste

Click to download full resolution via product page

Caption: General experimental workflow for handling MBM-17.
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MBM-17 Waste Disposal Pathway
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Caption: Logical flow for the disposal of MBM-17 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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